Cas no 1821216-15-2 (Methyltriphenylphosphonium-d3 Methylcarbonate)

• Product Name: Methyltriphenylphosphonium-d3 Methylcarbonate
• CAS No: 1821216-15-2
• MF: C₂₁H₂₁O₃P
• MW: 352.363406896591
• CID: 5050515
• Update Time: 2025-11-01

Methyltriphenylphosphonium-d3 Methylcarbonate Chemical and Physical Properties

Names and Identifiers

• Methyltriphenylphosphonium-d3 Methylcarbonate

• Inchi： 1S/C19H18P.C2H4O3/c1-20(17-11-5-2-6-12-17,18-13-7-3-8-14-18)19-15-9-4-10-16-19;1-5-2(3)4/h2-16H,1H3;1H3,(H,3,4)/q+1;/p-1
• InChI Key： FALLFMKOBMQQNQ-UHFFFAOYSA-M
• SMILES： C(=O)([O-])OC.[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C([H])([H])[H]

Methyltriphenylphosphonium-d3 Methylcarbonate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyltriphenylphosphonium-d3 Methylcarbonate

Introduction to Methyltriphenylphosphonium-d3 Methylcarbonate (CAS No. 1821216-15-2)

Methyltriphenylphosphonium-d3 methylcarbonate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1821216-15-2, is particularly valued for its unique properties and applications in various scientific studies. The presence of deuterium-labeled atoms (denoted by the suffix "-d3") enhances its utility in nuclear magnetic resonance (NMR) spectroscopy, making it an indispensable tool for researchers aiming to elucidate complex molecular structures.

The chemical structure of Methyltriphenylphosphonium-d3 methylcarbonate consists of a methylcarbonate group attached to a triphenylphosphonium core. This configuration imparts distinct physicochemical properties that make it suitable for a wide range of applications, particularly in the synthesis and analysis of organic compounds. The triphenylphosphonium moiety is known for its stability and ability to form stable complexes with various organic molecules, which is leveraged in catalytic processes and as a carrier for sensitive analytical techniques.

In recent years, the demand for high-purity deuterated compounds has surged due to their critical role in NMR spectroscopy and mass spectrometry. Methyltriphenylphosphonium-d3 methylcarbonate exemplifies this trend, as it provides researchers with a reliable and high-quality substrate for structural elucidation. Its deuterated form allows for the minimization of background noise in NMR spectra, thereby enhancing the resolution and accuracy of molecular structure determination. This has been particularly beneficial in the study of complex pharmaceutical intermediates and active pharmaceutical ingredients (APIs).

The pharmaceutical industry has increasingly utilized Methyltriphenylphosphonium-d3 methylcarbonate in the development of new drugs and therapeutic agents. Its unique chemical properties make it an excellent candidate for use as a reference standard or internal standard in analytical methods. For instance, it can be employed to quantify trace amounts of organic compounds in biological matrices, ensuring compliance with regulatory standards and improving the overall quality control processes.

Moreover, the compound's stability under various environmental conditions makes it suitable for long-term storage and repeated use in laboratory settings. This durability reduces the need for frequent replenishment, thereby optimizing research budgets and minimizing waste. The versatility of Methyltriphenylphosphonium-d3 methylcarbonate is further highlighted by its compatibility with a broad spectrum of solvents and reagents, facilitating its integration into diverse synthetic protocols.

Recent advancements in synthetic chemistry have also expanded the applications of this compound beyond traditional NMR studies. Researchers are exploring its potential use as a ligand or intermediate in transition metal-catalyzed reactions, where its phosphorus-centered structure can facilitate catalytic cycles leading to complex organic transformations. These innovations underscore the compound's significance as a multifunctional tool in modern chemical research.

The safety profile of Methyltriphenylphosphonium-d3 methylcarbonate is another critical aspect that contributes to its widespread adoption. Unlike many other specialized chemicals, it exhibits low toxicity and minimal environmental impact, making it a preferred choice for laboratories prioritizing safety and sustainability. This aligns with the growing emphasis on green chemistry principles, where compounds are designed to minimize hazardous byproducts and ecological harm.

In conclusion, Methyltriphenylphosphonium-d3 methylcarbonate (CAS No. 1821216-15-2) is a highly valuable compound with extensive applications in pharmaceutical research, NMR spectroscopy, and synthetic chemistry. Its unique properties, including deuterium labeling and structural stability, make it an indispensable tool for scientists seeking precise molecular insights. As research methodologies continue to evolve, the demand for high-quality compounds like this one is expected to grow, further solidifying its role as a cornerstone in modern chemical investigations.